5-[(2-Bromoethyl)(2-chloroethyl)amino]-2,4-dinitrobenzamide

• CAS No.: 680198-98-5
• Molecular Formula: C11H12BrClN4O5
• Molecular Weight: 395.59 g/mol
• IUPAC Name: 5-[2-bromoethyl(2-chloroethyl)amino]-2,4-dinitrobenzamide
• InChI: InChI=1S/C11H12BrClN4O5/c12-1-3-15(4-2-13)9-5-7(11(14)18)8(16(19)20)6-10(9)17(21)22/h5-6H,1-4H2,(H2,14,18)
• InChI Key: YIBANNNXXGVGBK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N(CCCl)CCBr)[N+](=O)[O-])[N+](=O)[O-])C(=O)N

Description

5-[(2-Bromoethyl)(2-chloroethyl)amino]-2,4-dinitrobenzamide is a useful research compound. Its molecular formula is C11H12BrClN4O5 and its molecular weight is 395.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-[5-(aminocarbonyl)(2-chloroethyl)-2,4-dinitroanilino]ethyl methanesulfonate (5) [Friedlos et al., J. Med. Chem. 1997, 40, 1270] (0.91 g, 2.2 mmol) and LiBr (0.21 g, 2.4 mmol) in anhydrous MeCN (25 mL) was stirred under reflux for 1.5 h, then concentrated under reduced pressure. The residue was chromatographed on silica gel, eluting with CH2Cl2/EtOAc (3:2) to give a crude product contaminated with the corresponding dibromo mustard. Purification by multiple recrystallisations from EtOAc/I—Pr2O gave IIa2 (595 mg, 68%):